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Compound of Interest

Compound Name: C18:1 Cyclic LPA

Cat. No.: B15570888

Essential Safety and Handling Guide for C18:1
Cyclic LPA

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
C18:1 Cyclic Lysophosphatidic Acid (LPA). Adherence to these procedures is essential for
ensuring laboratory safety and maintaining the integrity of the product.

Product Identification and Properties

C18:1 Cyclic LPA is a bioactive lysophospholipid involved in various cellular signaling
pathways.[1] It is supplied as a powder and requires careful handling to prevent degradation
and ensure user safety.
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Property Value

) 1-O-(9Z-octadecenyl)-sn-glycero-2,3-cyclic-
Chemical Name '
phosphate (ammonium salt)

Molecular Formula C21H4aNOsP
Molecular Weight 421.55 g/mol
CAS Number 799268-69-2
Physical Form Powder
Storage Temperature -20°C

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific hazard classification for C18:1 Cyclic LPA is not detailed in readily available
safety data sheets, it is prudent to handle it as a potentially hazardous compound. A safety data
sheet for the similar compound 1-Hexadecyl Lysophosphatidic Acid indicates it is not classified
as a hazardous substance. However, as a precaution, the following PPE is mandatory when
handling C18:1 Cyclic LPA in its powdered form or in solution.
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Specifications and

PPE Category Required Equipment .

Rationale
) o Provides a barrier against skin

Hand Protection Nitrile gloves

contact.
) Safety glasses with side Protects eyes from airborne
Eye Protection _
shields or goggles powder and splashes.

] Prevents contamination of
Body Protection Laboratory coat ] ]
personal clothing and skin.

Use in a well-ventilated area.

) For bulk quantities or when
) ) Not generally required for _
Respiratory Protection = creating aerosols, a NIOSH-
small quantities )
approved respirator may be

necessary.

Operational Plan: From Receipt to Experiment

A systematic workflow is critical for the safe and effective use of C18:1 Cyclic LPA. The
following diagram outlines the key steps from receiving the compound to its experimental
application.
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Receiving and Storage

Receive Shipment on Dry Ice

,

Inspect for Damage

,

Transfer to -20°C Storage

Preparation for Use

Equilibrate to Room Temperature

'

Weigh Powder in Ventilated Area

'

Dissolve in Appropriate Solvent

Experimg¢ntal Use

Perform Experiment

'

Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for C18:1 Cyclic LPA Handling
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Experimental Protocols

Weighing and Dissolving the Compound:

» Before opening, allow the vial of C18:1 Cyclic LPA to equilibrate to room temperature to

prevent condensation, which can degrade the lipid.

e Handle the powdered form in a well-ventilated area or a chemical fume hood to minimize

inhalation of any fine particles.

» Use appropriate tools, such as a micro-spatula, for transferring the powder.

o Consult relevant literature for the appropriate solvent for your specific application. Many

lysophospholipids have limited solubility in aqueous solutions and may require organic

solvents.

Disposal Plan

Proper disposal of unused C18:1 Cyclic LPA and contaminated materials is crucial to prevent

environmental contamination and ensure compliance with local regulations.

Waste Type

Disposal Procedure

Unused C18:1 Cyclic LPA

Dispose of as chemical waste in a designated,
labeled container. Do not discard down the drain

or in regular trash.

Contaminated Labware (e.qg., pipette tips, tubes)

Place in a designated chemical waste container.

Empty Vials

Rinse with an appropriate solvent three times.
Dispose of the rinsate as chemical waste. The
empty, triple-rinsed vial can then be discarded

as regular laboratory glass waste.

Contaminated PPE (e.g., gloves)

Remove and discard in a designated chemical
waste bin immediately after handling the

compound.
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The following flowchart details the decision-making process for the disposal of materials
contaminated with C18:1 Cyclic LPA.

Material Contaminated with C18:1 Cyclic LPA?

Yes
Triple rinse with appropriate solvent Is it unused compound?
es No

\

Dispose of rinsate as chemical waste Dispose of as chemical waste Is it contaminated labware or PPE?
es
\
Dispose of vial as lab glass waste Dispose of in designated chemical waste container

Click to download full resolution via product page

Caption: Disposal Decision Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Personal protective equipment for handling C18:1
Cyclic LPA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570888#personal-protective-equipment-for-
handling-c18-1-cyclic-Ipa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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